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Introduction
Prothioconazole is a broad-spectrum, systemic fungicide belonging to the triazolinthione

chemical class.[1] It is widely utilized in agriculture to manage a variety of economically

significant fungal diseases in cereal crops such as wheat, barley, oats, and rye.[1][2][3] Applied

as a seed treatment, prothioconazole provides early-season protection against both seed-

borne and soil-borne pathogens, ensuring healthy stand establishment and protecting yield

potential.[4] Its primary mode of action is the inhibition of sterol biosynthesis in fungi, a critical

process for the formation of functional cell membranes.[2][3][5] These application notes provide

a comprehensive overview of prothioconazole's mechanism, application data, and detailed

experimental protocols for research purposes.

Mechanism of Action
Prothioconazole's fungicidal activity stems from its ability to disrupt the biosynthesis of

ergosterol, an essential component of the fungal cell membrane.[3][5] It specifically inhibits the

cytochrome P450 enzyme 14α-demethylase (CYP51).[1][5][6] This enzyme is crucial for the

C14-demethylation of sterol precursors like lanosterol.[1][6] The inhibition leads to an

accumulation of toxic 14α-methylated sterols and a depletion of ergosterol, which compromises

the structural integrity and function of the fungal cell membrane, ultimately leading to cell death.

[2][3] The active compound responsible for the toxicological effect is considered to be

prothioconazole-desthio, a key metabolite.[1][5]
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Caption: Mechanism of action of Prothioconazole in fungi.

Application and Efficacy Data
Prothioconazole is available in various formulations, often in combination with other fungicides

to broaden the spectrum of activity and manage resistance.

Table 1: Prothioconazole-Based Seed Treatment Products for Cereals
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Product Example Active Ingredients Target Crops
Key Target
Diseases

Redigo Pro[7]
prothioconazole,
tebuconazole

Winter/Spring
Wheat, Barley

Bunt, Seedling
blight, Loose smut

Raxil PRO Shield[4]

prothioconazole,

tebuconazole,

metalaxyl

Cereals

Fusarium crown rot,

True loose smut,

Pythium

| Penpro 118FS[8] | prothioconazole, penflufen | Wheat | General seed and soil-borne

diseases |

Table 2: Recommended Application Rates for Prothioconazole Seed Treatment

Crop Group
Application Rate (lb ai/lb
seed)

Application Method

Cereal Grains (including
Wheat, Barley, Rice)

0.0000036 to 0.0063[8]
Commercial or on-farm
seed treatment facilities[8]

| Note: Application rates are product-specific and depend on the formulation, target disease

pressure, and crop. Always consult the product label for precise dosage and instructions. The

rates above are based on proposed uses submitted for regulatory evaluation.[8]

Table 3: Summary of Efficacy Against Key Cereal Pathogens
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Target Pathogen Crop Efficacy Results Citation(s)

Fusarium spp.
(Seed-borne)

Spring Barley

Significantly
reduced incidence
of seed-borne
Fusarium.

[9][10]

Fusarium spp. (Root

Rot)
Cereals

Provides effective

control against

Fusarium root and

crown rot.

[11]

Fusarium

graminearum
Maize

Reduced seed

infection from 100%

(untreated) to 29%.

[12]

Cochliobolus sativus

(Common Root Rot)
Spring Barley

Part of effective

mixtures for reducing

root rot infection.

[9][10]

Tilletia caries

(Common Bunt)
Wheat

Provides effective

control.
[13]

Ustilago nuda (Loose

Smut)
Barley

Provides effective

control.
[13]

| Microdochium nivale | Wheat | Effective against seedling blights caused by M. nivale. |[13] |

Experimental Protocols
The following protocols provide standardized methodologies for evaluating prothioconazole
seed treatments in a research setting.

Protocol 1: Laboratory-Scale Seed Treatment
Application
Objective: To apply a precise dose of prothioconazole formulation to a small batch of cereal

seeds for experimental use.
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Materials:

Certified cereal seeds (e.g., wheat, barley)

Prothioconazole-based fungicide formulation

Distilled water

Volumetric flasks and pipettes

Weighing balance

Rotating drum or sealed container (e.g., weighing bottle) for mixing

Drying trays or screens

Personal Protective Equipment (PPE): gloves, safety goggles, lab coat

Methodology:

Seed Preparation: Weigh a predetermined amount of seeds (e.g., 100 g) for each treatment

group. Ensure seeds are clean and of uniform size.[14]

Slurry Preparation: a. Calculate the required amount of fungicide formulation based on the

product label's recommended rate and the weight of the seed batch. b. Prepare a treatment

slurry by diluting the calculated amount of fungicide with a specific volume of distilled water.

A common ratio for lab-scale treatment is a total solution volume of 1 mL per 100 g of seed.

[14] c. For the control group, prepare a slurry using only distilled water.

Application: a. Place the seed batch into the mixing container. b. Using a pipette, apply the

prepared slurry evenly over the seeds. c. Seal the container and agitate manually or using a

mechanical rotator for 2-5 minutes to ensure uniform coating of every seed.

Drying: a. Spread the treated seeds in a thin layer on a drying tray. b. Allow the seeds to air-

dry completely in a well-ventilated area or fume hood for at least 24 hours before planting or

packaging. Avoid direct heat as it may affect seed viability.
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Storage: Store treated seeds in labeled bags in a cool, dry place away from direct sunlight

until planting.

Protocol 2: Greenhouse Efficacy Trial for Root Rot
Control
Objective: To assess the efficacy of prothioconazole-treated seeds against soil-borne

pathogens like Fusarium spp. under controlled conditions.

Materials:

Treated and untreated (control) cereal seeds from Protocol 1.

Pots or trays (e.g., 60 x 40 cm²) filled with sterilized potting mix or field soil.[10]

Pathogen inoculum (Fusarium culmorum, F. graminearum, etc.), if natural infection is

insufficient.

Controlled environment greenhouse or growth chamber.

Fertilizer (e.g., NPK formulation).[10]

Methodology:

Experimental Design: Use a completely randomized design with at least four replicates per

treatment.

Soil Preparation: a. Use soil collected from a field with a history of the target disease for a

natural infection trial.[9] b. Alternatively, inoculate sterilized soil with a known concentration of

the pathogen. c. Fill pots or trays with the prepared soil and apply a balanced fertilizer.[10]

Planting: Sow a fixed number of seeds (e.g., 50 seeds) per pot/replicate at a uniform depth.

Growth Conditions: Maintain optimal conditions for cereal growth and disease development

(e.g., 17-19°C, 60% soil water content, 16/8h light/dark cycle).[15]

Data Collection: a. Emergence Rate: Count the number of emerged seedlings daily for 14

days post-planting to calculate the emergence rate and speed.[9] b. Disease Assessment: At
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3-5 weeks post-sowing (e.g., Growth Stage 20-22), carefully remove seedlings from the soil.

[9][10] c. Wash the roots and assess for disease symptoms (e.g., browning of roots and

coleoptiles). d. Score disease severity using a standardized rating scale (e.g., 0 = no

symptoms, 4 = severe necrosis). Calculate a root rot index for each replicate. e. Biomass:

Measure the shoot length and dry weight of the seedlings to assess for any phytotoxic or

growth-regulating effects.[15]

Statistical Analysis: Analyze data using ANOVA to determine significant differences between

treatments for emergence, disease index, and biomass parameters.

Protocol 3: Field Trial Design and Evaluation
Objective: To evaluate the performance of prothioconazole seed treatment under real-world

agricultural conditions.

Materials:

Sufficient quantities of treated and untreated seeds.

Calibrated seed drill or plot planter.

Field plot area with uniform soil type.

Stakes, flags, and measuring equipment for plot layout.

Combine harvester with yield monitoring capabilities or a dedicated plot combine.

Methodology:

Experimental Design: a. Use a randomized complete block design (RCBD) with a minimum

of four replicates (blocks) to account for field variability.[16] b. Each plot should be of a

standard size (e.g., 6 rows wide, 10-20 meters long).[17] Include untreated control plots in

each block.

Site Selection and Planting: a. Choose a field with a known history of target diseases. b.

Plant all treatments on the same day using a calibrated planter to ensure consistent seeding

rates and depths.
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In-Season Data Collection: a. Stand Count: Assess plant establishment by counting

seedlings in a designated length of row (e.g., 2 x 1m) in each plot 3-4 weeks after

emergence. b. Vigor Assessment: Score early-season plant vigor on a 1-9 scale. c. Disease

Incidence/Severity: Throughout the growing season, scout plots for foliar and stem-base

diseases. Rate disease levels at key growth stages.

Harvest and Yield Data: a. Harvest each plot individually using a plot combine. b. Record the

grain weight and measure moisture content for each plot to calculate the final yield, adjusted

to a standard moisture percentage.[17] c. Collect grain subsamples for quality analysis, such

as testing for mycotoxins (e.g., deoxynivalenol - DON) if Fusarium head blight is a target.[18]

Statistical Analysis: Analyze yield, stand count, and disease rating data using ANOVA

appropriate for an RCBD to determine treatment effects.
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Caption: Workflow for evaluating seed treatment efficacy.
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Resistance Management
The repeated use of fungicides with the same mode of action can lead to the development of

resistant pathogen populations.[3] To ensure the long-term efficacy of prothioconazole,

researchers and growers should adhere to integrated disease management (IDM) principles:

Use prothioconazole-based products as part of a rotation with fungicides from different

FRAC groups.[19]

Incorporate non-chemical control methods, such as using resistant crop varieties and crop

rotation.[20]

Use products at the recommended label rates to ensure effective disease control.[21]

Monitor treated fungal populations for any signs of reduced sensitivity.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fao.org [fao.org]

2. pomais.com [pomais.com]

3. News - Prothioconazole – A fungicide which can cure diseases and increase harvest
quantity ! [tangagri.com]

4. Benefits of Cereal Seed Treatments | Crop Science US [cropscience.bayer.us]

5. Prothioconazole - Wikipedia [en.wikipedia.org]

6. Mechanism of Binding of Prothioconazole to Mycosphaerella graminicola CYP51 Differs
from That of Other Azole Antifungals - PMC [pmc.ncbi.nlm.nih.gov]

7. Foliar fungicide activity and seed treatment options for wheat | AHDB [ahdb.org.uk]

8. downloads.regulations.gov [downloads.regulations.gov]

9. cabidigitallibrary.org [cabidigitallibrary.org]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.tangagri.com/news/prothioconazole-a-fungicide-which-can-cure-diseases-and-increase-harvest-quantity/
https://www.benchchem.com/product/b1679736?utm_src=pdf-body
https://www.benchchem.com/product/b1679736?utm_src=pdf-body
https://vikingcropproduction.com/wp-content/uploads/Labels/VIKING-Prothioconazole-Fungicide-Label-English.pdf
https://claytonpp.com/product-focus-prothioconazole-cereal-fungicides/
https://assets.far.org.nz/Ryegrass-and-cereals-3-booklet.pdf
https://vikingcropproduction.com/wp-content/uploads/Labels/VIKING-Prothioconazole-Fungicide-Label-English.pdf
https://www.benchchem.com/product/b1679736?utm_src=pdf-custom-synthesis
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report08/Prothioconazole.pdf
https://www.pomais.com/product/prothioconazole-480-g-l-sc/
https://www.tangagri.com/news/prothioconazole-a-fungicide-which-can-cure-diseases-and-increase-harvest-quantity/
https://www.tangagri.com/news/prothioconazole-a-fungicide-which-can-cure-diseases-and-increase-harvest-quantity/
https://www.cropscience.bayer.us/articles/cp/benefits-of-cereal-seed-treatments
https://en.wikipedia.org/wiki/Prothioconazole
https://pmc.ncbi.nlm.nih.gov/articles/PMC3067226/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3067226/
https://ahdb.org.uk/knowledge-library/foliar-fungicide-activity-and-seed-treatment-options-for-wheat
https://downloads.regulations.gov/EPA-HQ-OPP-2011-0053-0009/content.pdf
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20173199342
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. researchgate.net [researchgate.net]

11. To treat or not to treat: Should fungicidal seed treatments be applied to small grain seed
this year? [blog-crop-news.extension.umn.edu]

12. Plasma Technology Increases the Efficacy of Prothioconazole against Fusarium
graminearum and Fusarium proliferatum Contamination of Maize (Zea mays) Seedlings
[mdpi.com]

13. bcpc.org [bcpc.org]

14. mdpi.com [mdpi.com]

15. ojs.openagrar.de [ojs.openagrar.de]

16. Experimenting on the Farm: Introduction to Experimental Design | OSU Extension
Service [extension.oregonstate.edu]

17. germains.com [germains.com]

18. researchgate.net [researchgate.net]

19. vikingcropproduction.com [vikingcropproduction.com]

20. Product focus – Prothioconazole Cereal Fungicides – Clayton Plant Protection Ltd
[claytonpp.com]

21. assets.far.org.nz [assets.far.org.nz]

To cite this document: BenchChem. [Application Notes and Protocols for Prothioconazole
Seed Treatment in Cereals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679736#prothioconazole-seed-treatment-protocols-
for-cereals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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